Cas no 318284-60-5 (1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl)-)
1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl)-
-
- Inchi: 1S/C12H8F3N3S/c1-18-11(19-8-5-3-2-4-6-8)9(7-16)10(17-18)12(13,14)15/h2-6H,1H3
- InChI Key: RYQVOJGDSRRYHS-UHFFFAOYSA-N
- SMILES: N1(C)C(SC2=CC=CC=C2)=C(C#N)C(C(F)(F)F)=N1
1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630499-1mg |
1-Methyl-5-(phenylthio)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318284-60-5 | 98% | 1mg |
¥499.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630499-2mg |
1-Methyl-5-(phenylthio)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318284-60-5 | 98% | 2mg |
¥619.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630499-5mg |
1-Methyl-5-(phenylthio)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318284-60-5 | 98% | 5mg |
¥529.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630499-10mg |
1-Methyl-5-(phenylthio)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318284-60-5 | 98% | 10mg |
¥739.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630499-20mg |
1-Methyl-5-(phenylthio)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318284-60-5 | 98% | 20mg |
¥1354.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630499-25mg |
1-Methyl-5-(phenylthio)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318284-60-5 | 98% | 25mg |
¥1100.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630499-50mg |
1-Methyl-5-(phenylthio)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318284-60-5 | 98% | 50mg |
¥1491.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630499-100mg |
1-Methyl-5-(phenylthio)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318284-60-5 | 98% | 100mg |
¥1901.00 | 2024-08-02 | |
| Key Organics Ltd | 5F-341S-1MG |
1-methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318284-60-5 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 5F-341S-5MG |
1-methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318284-60-5 | >90% | 5mg |
£46.00 | 2025-02-09 |
1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl)- Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl)-
1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl)- (CAS No. 318284-60-5): A Comprehensive Overview
The compound 1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl) (CAS No. 318284-60-5) represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a nitrile group, a methyl group, and a phenylthio moiety, alongside a trifluoromethyl substituent, contributes to its unique chemical properties and reactivity.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds for their therapeutic potential. Pyrazole derivatives, in particular, have been extensively studied for their diverse biological activities. The compound in question, 1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl), is no exception. Its molecular architecture suggests a high degree of versatility, making it a valuable scaffold for the synthesis of biologically active molecules.
The nitrile group at the 4-position of the pyrazole ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. This feature is particularly advantageous in drug design, as it allows for better binding affinity and pharmacokinetic properties. Additionally, the methyl group at the 1-position contributes to steric hindrance, which can be crucial in optimizing binding interactions within biological systems.
The phenylthio substituent at the 5-position adds another layer of complexity to the compound's structure. This moiety is known to exhibit various biological activities, including antioxidant and anti-inflammatory properties. The presence of this group in 1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl) suggests that it may possess similar therapeutic benefits. Furthermore, the trifluoromethyl group at the 3-position enhances lipophilicity and metabolic stability, which are critical factors in drug development.
Recent studies have highlighted the importance of trifluoromethylated compounds in medicinal chemistry. These groups are known to improve drug efficacy by increasing binding affinity and reducing metabolic degradation. The incorporation of a trifluoromethyl group into 1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl) underscores its potential as a lead compound for further development.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity. The complexity of its synthesis underscores the expertise required in pharmaceutical chemistry and highlights the compound's significance in research and development.
In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results in various therapeutic areas. For instance, some pyrazole-based compounds have demonstrated antiviral and anticancer properties. While more research is needed to fully elucidate the pharmacological profile of 1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl), these findings suggest that it could be a valuable candidate for further investigation.
The compound's structural features also make it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically modifying individual functional groups, researchers can gain insights into how different parts of the molecule contribute to its overall biological activity. This approach is essential for optimizing drug candidates and improving their therapeutic efficacy.
Additionally, computational methods such as molecular docking and quantum mechanics calculations are increasingly being used to predict the interactions between this compound and biological targets. These tools provide valuable insights into binding affinities and mechanism of action, thereby accelerating the drug discovery process.
The industrial significance of 1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl) extends beyond academic research. Pharmaceutical companies are actively seeking novel compounds with unique chemical profiles to develop new drugs. The versatility and potential therapeutic benefits of this compound make it a promising candidate for commercialization.
In conclusion, 1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl) (CAS No. 318284-60-5) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical chemistry. Its unique combination of functional groups positions it as a valuable scaffold for drug development and medicinal chemistry research. Further studies are warranted to fully explore its biological activities and therapeutic applications.
318284-60-5 (1H-Pyrazole-4-carbonitrile, 1-methyl-5-(phenylthio)-3-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)